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Compound of Interest

Compound Name: Biotinyl-5'-AMP

Cat. No.: B1237988

Get Quote

For Immediate Use by Laboratory Professionals

This document provides critical safety and logistical information for the proper handling and

disposal of Biotinyl-5'-AMP, a key intermediate in biotin-dependent enzymatic processes.

Adherence to these procedures is essential for maintaining a safe laboratory environment and

ensuring regulatory compliance. This guide is intended for researchers, scientists, and drug

development professionals who utilize this compound in their work.

I. Chemical and Physical Properties
A comprehensive summary of the key quantitative data for Biotinyl-5'-AMP is presented

below. This information is vital for a thorough understanding of the compound's characteristics

to ensure safe handling and disposal.
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Property Value Source

Molecular Formula C₂₀H₂₈N₇O₉PS PubChem

Molecular Weight 573.5 g/mol PubChem

Physical State Solid
Human Metabolome

Database[1]

Water Solubility Not Available
Human Metabolome

Database[1]

LogP -2.4 PubChem

II. Proper Disposal Procedures
While a specific Safety Data Sheet (SDS) for Biotinyl-5'-AMP is not readily available, a

conservative approach to disposal should be adopted by considering the properties of its

constituent parts, biotin and adenosine monophosphate (AMP), and general best practices for

laboratory chemical waste. Neither biotin nor AMP are classified as hazardous materials for

transport. However, all chemical waste should be handled with care.

Step-1: Waste Identification and Segregation

Solid Waste: Collect unused or expired solid Biotinyl-5'-AMP in a designated, clearly

labeled, and sealed container for non-hazardous chemical waste. Do not mix with other

chemical waste streams unless explicitly permitted by your institution's Environmental Health

and Safety (EHS) office.

Liquid Waste: For solutions containing Biotinyl-5'-AMP, the disposal method is dictated by

the solvent.

Aqueous solutions of Biotinyl-5'-AMP, in the absence of other hazardous components,

may be suitable for drain disposal with copious amounts of water, pending approval from

your institution's EHS.

Solutions containing organic or hazardous solvents must be collected in a designated

hazardous waste container that is compatible with the solvent. The container must be
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clearly labeled with all chemical constituents and their approximate concentrations.

Step-2: Personal Protective Equipment (PPE)

Always wear appropriate PPE when handling Biotinyl-5'-AMP waste. This includes:

Safety glasses or goggles

Laboratory coat

Chemical-resistant gloves

Step-3: Container Labeling and Storage

All waste containers must be clearly labeled with the full chemical name, "Biotinyl-5'-AMP,"

and the approximate quantity.

For liquid waste, include the solvent and its concentration.

Store sealed waste containers in a designated, secure area away from incompatible

materials until they are collected by the institution's waste management service.

Step-4: Documentation and Compliance

Maintain a log of all chemical waste, including the name of the chemical, quantity, and date

of disposal.

Always consult and adhere to your institution's specific chemical hygiene plan and local,

state, and federal regulations for chemical waste disposal.[2][3][4][5][6]

III. Biological Pathway and Experimental Context
Biotinyl-5'-AMP is a critical intermediate in the biological process of protein biotinylation, which

is essential for various metabolic pathways.[1][7][8] This process is catalyzed by the enzyme

holocarboxylase synthetase (HCS).[9][10][11][12][13]

The diagram below illustrates the two-step reaction mechanism of HCS, where Biotinyl-5'-
AMP is formed and subsequently used to biotinylate an apocarboxylase.
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Mechanism of Holocarboxylase Synthetase.

This pathway is fundamental to cellular metabolism, and its understanding is crucial for

researchers working with Biotinyl-5'-AMP and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1237988/docs#essential-guide-to-the-safe-disposal-
of-biotinyl-5-amp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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